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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519 Get Quote

This guide provides a comprehensive comparison of the bond strength of Panavia TC resin

cement to lithium disilicate, benchmarked against other commercially available resin cements.

The data presented is compiled from various in-vitro studies, offering researchers, scientists,

and dental professionals a consolidated resource for evaluating the performance of these

materials.

Comparative Analysis of Shear Bond Strength
The efficacy of a resin cement's bond to a ceramic restoration is a critical determinant of the

clinical success and longevity of the restoration. The following table summarizes the shear

bond strength (SBS) of Panavia TC and its variants, alongside other commonly used resin

cements, when bonded to lithium disilicate. The data is collated from multiple studies, and it is

important to note that variations in experimental conditions can influence the results.
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Resin Cement
Mean Shear Bond
Strength (MPa)

Standard Deviation
(MPa)

Storage/Testing
Conditions

Panavia V5 37.0[1] 6.5[1]
24 hours water

storage at 37°C[1]

Panavia SA Cement

Universal

Exceptional initial

bond strength
- 24 hours storage[2]

Panavia F - -

Exhibited strong bond

strengths after 14

days of water storage

followed by thermal

cycling[3]

Panavia 21
5.8 (Water Stored) /

2.4 (Thermocycled)[4]

4.0 (Water Stored) /

2.9 (Thermocycled)[4]

Water stored and

thermocycled

conditions[4]

Variolink N 14.19[5] 0.76[5] Not specified[5]

Variolink II
23.2 (Thermocycled)

[4]
7.5[4]

Thermocycled

conditions[4]

Variolink Esthetic DC - -

One of the highest

bond strengths after

thermocycling[6]

RelyX ARC 28.7[4] 3.9[4]
Water stored

conditions[4]

RelyX Unicem - -

Exhibited strong bond

strengths after 14

days of water storage

followed by thermal

cycling[3]

RelyX U100

5.48 (Without

Thermocycling) / 6.36

(With Thermocycling)

[3]

-
Without and with

thermocycling[3]
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Multilink N

10.7 (Without

Thermocycling) /

15.59 (With

Thermocycling)[3][5]

0.75[5]
Without and with

thermocycling[3]

Multilink Speed 5.46[5] 0.66[5] Not specified[5]

Light-cured resin

cement
26.61[7] 5.16[7] Not specified[7]

Dual-cured resin

cement
17.76[7] 4.67[7] Not specified[7]

Pre-heated resin

composite
15.58[7] 3.36[7] Not specified[7]

Note: The performance of resin cements can be influenced by various factors including the

specific type of lithium disilicate used, surface treatment protocols, and aging conditions.

Experimental Protocols
The bond strength of resin cements to lithium disilicate is evaluated through a series of

standardized laboratory procedures. The following outlines a typical experimental workflow for

shear bond strength testing.

Specimen Preparation
Lithium disilicate blocks are sectioned into standardized dimensions (e.g., 10 mm length x 5

mm width x 2 mm thickness)[8][9]. These blocks are then embedded in acrylic resin, leaving

the bonding surface exposed. The exposed ceramic surface is polished to create a

standardized, flat surface.

Surface Treatment of Lithium Disilicate
The prepared lithium disilicate surfaces undergo specific treatments to enhance

micromechanical and chemical bonding with the resin cement. A common and effective

protocol involves:
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Hydrofluoric Acid (HF) Etching: The ceramic surface is etched with hydrofluoric acid (typically

5% for 20 seconds or 9.5-10% for 20-40 seconds) to create microporosities, which increases

the surface area for bonding[10][11][12].

Silane Application: After etching, a silane coupling agent is applied to the surface. Silane acts

as a chemical bridge between the inorganic ceramic and the organic resin matrix of the

cement[13].

Bonding Procedure
A cylindrical mold is placed on the treated ceramic surface. The resin cement is then injected

into the mold and light-cured according to the manufacturer's instructions. For dual-cured or

self-cured cements, the material is allowed to set for a specified period.

Storage and Aging
After the bonding procedure, the specimens are typically stored in distilled water at 37°C for 24

hours to allow for complete polymerization and hydration[1]. To simulate the effects of the oral

environment over time, some studies employ artificial aging methods such as thermocycling,

which subjects the specimens to alternating hot and cold water baths for a specified number of

cycles[3][4][14].

Shear Bond Strength Testing
The shear bond strength is measured using a universal testing machine. A shearing force is

applied to the base of the resin cement cylinder at a constant crosshead speed until debonding

occurs. The force required to cause failure is recorded and the shear bond strength is

calculated in megapascals (MPa) by dividing the failure load by the bonded surface area.

Experimental Workflow Diagram
The following diagram illustrates the typical workflow for evaluating the shear bond strength of

resin cements to lithium disilicate.
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Caption: Experimental workflow for shear bond strength testing of resin cements to lithium

disilicate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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